Cas no 1055196-26-3 (2-{[(3-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride)

• Product Name: 2-{[(3-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride
• CAS No: 1055196-26-3
• MF: C₁₁H₁₅ClN₂S
• MW: 242.768200159073
• MDL: MFCD06480357
• CID: 3101650
• PubChem ID: 16805520
• Update Time: 2025-10-29

2-{[(3-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(3-methylbenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride
• 2-{[(3-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride
• EN300-237870
• CS-0241777
• 2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydro-1H-imidazole;hydrochloride
• 2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazole hydrochloride
• F3308-0594
• 1055196-26-3
• FSB19626
• AKOS003082761
• 2-(((3-methylphenyl)methyl)sulfanyl)-4,5-dihydro-1H-imidazole hydrochloride
• 849-009-9

• MDL： MFCD06480357
• Inchi： 1S/C11H14N2S.ClH/c1-9-3-2-4-10(7-9)8-14-11-12-5-6-13-11;/h2-4,7H,5-6,8H2,1H3,(H,12,13);1H
• InChI Key： KBKNBJPUACQHBY-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CC=C(C)C=1)C1=NCCN1

Computed Properties

• Exact Mass: 242.0644474Da
• Monoisotopic Mass: 242.0644474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-{[(3-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride

Introduction to 2-{[(3-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride (CAS No. 1055196-26-3)

2-{[(3-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride, identified by its CAS number 1055196-26-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole class, a heterocyclic structure known for its broad range of biological activities. The presence of a methylsulfanyl group at the 2-position and a 3-methylphenyl moiety at the sulfur atom introduces unique pharmacophoric features, making it a promising candidate for further exploration in drug discovery and development.

The imidazole core of this molecule is particularly relevant in medicinal chemistry due to its structural similarity to natural nucleobases, which plays a crucial role in various biological processes. The addition of the sulfanyl group enhances the compound's potential for interacting with biological targets, such as enzymes and receptors, thereby modulating cellular functions. This structural feature has been extensively studied in the development of antimicrobial, anti-inflammatory, and anticancer agents.

In recent years, there has been a surge in research focusing on imidazole derivatives due to their demonstrated efficacy in treating a variety of diseases. Specifically, compounds with modifications at the 2-position of the imidazole ring have shown promise in inhibiting key enzymes involved in cancer progression. For instance, studies have highlighted the potential of 2-{[(3-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride as an inhibitor of tyrosine kinases, which are overexpressed in many solid tumors. The methylsulfanyl group at the 2-position is believed to contribute to the compound's binding affinity by forming hydrogen bonds and hydrophobic interactions with the active site of the target enzyme.

Moreover, the 3-methylphenyl moiety attached to the sulfur atom introduces a lipophilic region that can enhance membrane permeability and improve oral bioavailability. This feature is particularly important in drug design, as it ensures that the compound can reach its target site effectively within the body. Preclinical studies have suggested that this structural arrangement may also contribute to reduced toxicity by minimizing off-target interactions.

The hydrochloride salt form of this compound (hydrochloride) ensures better solubility in aqueous solutions, which is critical for formulation development and therapeutic efficacy. Solubility is a key factor in drug delivery systems, as it determines how well a drug can be absorbed into the bloodstream after administration. The improved solubility provided by the hydrochloride salt may lead to more efficient dosing regimens and enhanced patient compliance.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Molecular docking studies have revealed that 2-{[(3-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride interacts strongly with ATP-binding pockets of kinases, suggesting its potential as a lead compound for kinase inhibitors. These computational findings have been validated through experimental assays, further reinforcing its therapeutic promise.

Another area of interest is the synthesis of analogs based on this core structure. By modifying other positions on the imidazole ring or introducing additional functional groups, chemists can explore new chemical spaces and identify compounds with improved pharmacological profiles. For example, replacing the sulfur atom with oxygen or nitrogen can yield derivatives with different biological activities while retaining key pharmacophoric elements.

The role of imidazole derivatives in treating infectious diseases cannot be overstated. Certain imidazole-based drugs have demonstrated efficacy against fungal infections by inhibiting fungal-specific enzymes like ergosterol biosynthesis pathways. While 2-{[(3-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride has not yet been tested for antifungal properties, its structural features suggest potential applications in this domain as well.

In conclusion, 2-{[(3-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole hydrochloride (CAS No. 1055196-26-3) represents a fascinating compound with multiple pharmacophoric features that make it attractive for drug discovery. Its imidazole core, combined with functional groups like methylsulfanyl and 3-methylphenyl, offers opportunities for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic pathways for imidazole derivatives, compounds like this one are poised to play a significant role in future medical advancements.